Cas no 79614-87-2 (3,6-dichloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine)

• Product Name: 3,6-dichloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine
• CAS No: 79614-87-2
• MF: C₁₃H₃Cl₃F₆N₄O₄
• MW: 499.536740541458
• CID: 1797568
• PubChem ID: 157549
• Update Time: 2025-04-21

3,6-dichloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-[3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl]-5-(trifluoromethyl)pyridin-2-amine
• 2-Pyridinamine, 3,6-dichloro-N-(3-chloro-2,6-dinitro-4-(trifluoromethyl)phenyl)-5-(trifluoromethyl)-
• DTXSID70229807
• 79614-87-2
• CHEMBL2268637

• Inchi： 1S/C13H3Cl3F6N4O4/c14-5-1-4(13(20,21)22)10(16)24-11(5)23-8-6(25(27)28)2-3(12(17,18)19)7(15)9(8)26(29)30/h1-2H,(H,23,24)
• InChI Key： KONQHUIVKIAMNI-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=C(C(=C1[N+](=O)[O-])NC1C(=CC(C(F)(F)F)=C(N=1)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 497.912407g/mol
• Monoisotopic Mass: 497.912407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 117Ų